Cas no 2091029-67-1 (1-tert-butyl-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-tert-butyl-3-oxocyclobutane-1-carbonitrile
• CAS No: 2091029-67-1
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5916135
• PubChem ID: 131413212
• Update Time: 2025-05-25

1-tert-butyl-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-Dimethylethyl)-3-oxocyclobutanecarbonitrile
• 1-tert-butyl-3-oxocyclobutane-1-carbonitrile
• EN300-1803004
• 2091029-67-1

• Inchi： 1S/C9H13NO/c1-8(2,3)9(6-10)4-7(11)5-9/h4-5H2,1-3H3
• InChI Key： JEEKQNWYBVCNAR-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)(C#N)CC(=O)C1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 255.9±33.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-tert-butyl-3-oxocyclobutane-1-carbonitrile

Comprehensive Overview of 1-tert-butyl-3-oxocyclobutane-1-carbonitrile (CAS No. 2091029-67-1): Properties, Applications, and Industry Insights

1-tert-butyl-3-oxocyclobutane-1-carbonitrile (CAS No. 2091029-67-1) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique cyclobutane backbone and functional groups. This nitrile-bearing molecule features a tert-butyl substituent and a ketone moiety, making it a versatile intermediate for synthesizing complex structures. Its molecular formula, C₉H₁₃NO, and precise stereochemistry have sparked interest in drug discovery and material science, aligning with trends in sustainable chemistry and high-performance materials.

Recent advancements in catalysis and green chemistry have highlighted the role of 1-tert-butyl-3-oxocyclobutane-1-carbonitrile in reducing synthetic steps. Researchers are exploring its potential in click chemistry and bioorthogonal reactions, addressing frequent search queries like "efficient nitrile-based building blocks" or "cyclobutane derivatives in medicinal chemistry." The compound’s stability under mild conditions makes it suitable for flow chemistry applications, a hot topic in process optimization.

From an industrial perspective, demand for 2091029-67-1 correlates with the rise of fragment-based drug design (FBDD). Its carbonitrile group enables diverse transformations, including hydrolysis to carboxylic acids or reduction to amines, answering common questions like "how to modify nitrile-functionalized cyclobutanes." Analytical data (e.g., NMR, HPLC) confirm its high purity (>98%), critical for preclinical studies and API development.

Environmental and regulatory considerations are paramount. While not classified as hazardous, 1-tert-butyl-3-oxocyclobutane-1-carbonitrile requires standard lab safety protocols. Its biodegradability profile is under study, reflecting the industry’s focus on sustainable synthetic routes. Suppliers often provide custom synthesis options, catering to niche applications in electronic materials or covalent inhibitors.

In summary, CAS No. 2091029-67-1 exemplifies innovation in small-molecule therapeutics and functional materials. Its adaptability to microwave-assisted synthesis and compatibility with organometallic reagents position it as a key player in next-generation chemical solutions, resonating with trending searches such as "novel cyclobutane scaffolds 2024" and "nitrile transformations in drug development."